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Compound of Interest

Compound Name: 2,3,3,4-Tetramethylhexane

Cat. No.: B12656771 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

the branched-chain alkane, 2,3,3,4-tetramethylhexane. The document details available

experimental and computed data, outlines standard experimental protocols for the

determination of key properties, and presents a logical workflow for these characterizations.

This guide is intended to be a valuable resource for professionals in research and development

who require a thorough understanding of this compound's physical and chemical

characteristics.

Core Physicochemical Properties
2,3,3,4-Tetramethylhexane is a saturated hydrocarbon with the molecular formula C₁₀H₂₂ and

a molecular weight of 142.28 g/mol [1][2][3]. Its structure consists of a hexane backbone with

four methyl group substituents at the 2, 3, and 4 positions. While a complete set of

experimentally determined physicochemical data for 2,3,3,4-tetramethylhexane is not readily

available in the public domain, this guide compiles the existing information and provides data

for a closely related isomer, 2,2,3,4-tetramethylhexane, for comparative purposes.

Table 1: Summary of Physicochemical Data for Tetramethylhexane Isomers
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Property 2,3,3,4-Tetramethylhexane
2,2,3,4-Tetramethylhexane
(Isomer for Comparison)

Molecular Formula C₁₀H₂₂[1][2][3] C₁₀H₂₂[4]

Molecular Weight 142.28 g/mol [1][2][3] 142.28 g/mol [4]

CAS Number 52897-10-6[1][2][3] 52897-08-2[4]

Boiling Point 165 °C[2] 157 °C at 760 mmHg[4]

Melting Point Data not available -53.99 °C[4]

Density Data not available 0.731 g/cm³[4]

Refractive Index Data not available 1.4193[4]

Critical Temperature 336 °C[2] Data not available

Critical Pressure 19.4 atm[2] Data not available

Critical Volume 616.59 ml/mol[2] Data not available

Experimental Protocols
The determination of the physicochemical properties of a compound like 2,3,3,4-
tetramethylhexane follows established laboratory procedures. The following are detailed

methodologies for the key experiments.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic constant at a given

pressure.

Methodology: Thiele Tube Method

Sample Preparation: A small amount of the liquid sample (approximately 0.5 mL) is placed in

a small test tube or a fusion tube.
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Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed in the sample

tube with the open end submerged in the liquid.

Apparatus Setup: The sample tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a

high-boiling point liquid (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for

even heat distribution by convection.

Observation: As the temperature rises, a slow stream of bubbles will emerge from the

capillary tube. The heating is continued until a steady and rapid stream of bubbles is

observed.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool. The boiling point is the temperature at which the liquid just begins to enter the capillary

tube. This indicates that the vapor pressure inside the capillary is equal to the atmospheric

pressure.

Determination of Melting Point
Since 2,3,3,4-tetramethylhexane is a liquid at room temperature, its melting point would be

determined at sub-ambient temperatures.

Methodology: Mel-Temp Apparatus with Cold Stage

Sample Preparation: A small amount of the solidified sample is introduced into a capillary

tube. The sample is solidified by cooling it below its expected melting point.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus equipped with a cold stage or a cooling accessory.

Cooling and Heating Cycle: The sample is first frozen by the cold stage. Then, the apparatus

is set to heat the sample at a slow, controlled rate (e.g., 1-2 °C per minute).

Observation: The temperature at which the first droplet of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded
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as the end of the melting range. For a pure compound, this range should be narrow.

Determination of Density
The density of a liquid is its mass per unit volume. It is typically measured at a specific

temperature, as density is temperature-dependent.

Methodology: Pycnometer Method

Pycnometer Preparation: A pycnometer, a glass flask with a precise volume, is thoroughly

cleaned, dried, and weighed (m₁).

Sample Filling: The pycnometer is filled with the liquid sample, ensuring no air bubbles are

trapped. The stopper is inserted, and any excess liquid is carefully wiped off. The filled

pycnometer is then weighed (m₂).

Reference Liquid: The process is repeated with a reference liquid of known density, typically

distilled water. The pycnometer is cleaned, dried, filled with distilled water, and weighed (m₃).

Calculation: The density of the sample (ρ_sample) is calculated using the following formula:

ρ_sample = [(m₂ - m₁) / (m₃ - m₁)] * ρ_water where ρ_water is the density of water at the

measurement temperature.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material. It is a characteristic property of a substance and is dependent on

temperature and the wavelength of light used.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive

index, such as distilled water.

Sample Application: A few drops of the liquid sample are placed on the prism surface of the

refractometer.
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Measurement: The prisms are closed, and the light source is adjusted. The user looks

through the eyepiece and adjusts the controls to bring the dividing line between the light and

dark fields into sharp focus and align it with the crosshairs.

Reading: The refractive index is read directly from the instrument's scale. The temperature

should also be recorded, as the refractive index is temperature-sensitive. If the measurement

is not performed at the standard temperature of 20°C, a correction is typically applied.

Visualizing Experimental Workflows
The following diagrams, created using the DOT language, illustrate the logical flow of the

experimental protocols described above.

Prepare Sample in Tube Insert Inverted Capillary Assemble with Thermometer Place in Thiele Tube Gently Heat Side Arm Observe Bubble Stream Remove Heat Record Temperature at Liquid Entry

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Thiele Tube Method.
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Caption: Workflow for Density Determination using the Pycnometer Method.

Calibrate Refractometer Apply Sample to Prism Adjust Light and Focus Align Boundary with Crosshairs Read Refractive Index Record Temperature
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Caption: Workflow for Refractive Index Determination using an Abbe Refractometer.
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Signaling Pathways and Logical Relationships
As a simple, non-polar hydrocarbon, 2,3,3,4-tetramethylhexane is not expected to be involved

in biological signaling pathways in the same manner as complex drug molecules. Its primary

interactions within a biological system would likely be non-specific, driven by hydrophobic

effects. Therefore, a diagram of a signaling pathway is not applicable.

The logical relationship in the context of this compound is the direct correlation between its

molecular structure and its macroscopic physicochemical properties.

Molecular Structure
(2,3,3,4-Tetramethylhexane)

Physicochemical Properties

determines

Boiling Point Melting Point Density Refractive Index
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Caption: Relationship between Molecular Structure and Physicochemical Properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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